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Compound of Interest

Compound Name: Demethoxymatteucinol

Cat. No.: B1203457 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the natural sources and

isolation protocols for demethoxymatteucinol, a C-methylated flavanone with potential

pharmacological applications. This document summarizes key data in structured tables,

presents detailed experimental methodologies, and includes visualizations to elucidate the

isolation workflow.

Natural Sources of Demethoxymatteucinol
Demethoxymatteucinol, a dihydroxyflavanone, has been identified and isolated from several

plant species, primarily within the Myrtaceae and Annonaceae families. The compound's

presence in these botanicals underscores their potential as a source for further research and

development.
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Plant Species Family Part of Plant Used Reference

Syzygium aqueum

(Water Apple)
Myrtaceae Leaves [1][2][3][4][5][6]

Syzygium

samarangense (Java

Apple)

Myrtaceae Leaves

Cleistocalyx

operculatus
Myrtaceae Buds

Desmos chinensis Annonaceae Seeds

Syzygium

campanulatum
Myrtaceae Leaves [7][8][9]

Syzygium jambos Myrtaceae Flowers [2][6]

Experimental Protocol: Isolation from Syzygium
aqueum Leaves
The following protocol is a detailed methodology for the isolation of demethoxymatteucinol
from the leaves of Syzygium aqueum, based on established research.[1][2][3][5][6]

Plant Material Preparation
Collection and Identification: Fresh leaves of Syzygium aqueum are collected and

authenticated by a plant taxonomist.

Drying and Pulverization: The leaves are air-dried at room temperature until a constant

weight is achieved. The dried leaves are then ground into a fine powder using a mechanical

grinder.

Extraction
Soxhlet Extraction: 300 grams of the powdered dried leaves are subjected to sequential

extraction using a Soxhlet apparatus.
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Solvent Gradient: The extraction is performed with a gradient of solvents of increasing

polarity:

n-hexane

Ethyl acetate

Methanol

Extract Collection: The resulting extracts (n-hexane, ethyl acetate, and methanolic) are

collected separately and concentrated under reduced pressure using a rotary evaporator to

yield crude extracts. From 300g of dried leaves, approximately 6.99g of n-hexane extract,

25.97g of ethyl acetate extract, and 75.92g of methanolic extract can be obtained.[2][3][6]

Fractionation and Purification
Initial Fractionation: The ethyl acetate extract (approximately 25.97g) is subjected to vacuum

liquid chromatography (VLC) for initial fractionation.[2][3][6]

Stationary Phase: Silica gel

Elution: A gradient elution is performed using mixtures of n-hexane, ethyl acetate, and

methanol.

Fraction Collection: This process yields multiple fractions. In a typical separation, nine

primary fractions are collected.[2][3][6]

Re-chromatography: The fourth fraction (approximately 4.2g), which shows promise for

containing the target compound based on preliminary analysis (e.g., thin-layer

chromatography), is re-chromatographed using the same VLC system.[3]

Further Separation: This second round of chromatography typically yields a larger number

of sub-fractions (e.g., 15 sub-fractions).[3]

Final Purification:

Radial Chromatography: The sub-fraction containing the highest concentration of

demethoxymatteucinol is further purified using radial chromatography.
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Recrystallization: The purified compound is then recrystallized to obtain

demethoxymatteucinol as a yellow amorphous powder.[1][2][3][5][6]

Structural Elucidation
The structure of the isolated compound is confirmed using various spectroscopic techniques:

Ultraviolet-Visible (UV-Vis) Spectroscopy

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H-NMR, ¹³C-NMR) and 2D (HSQC,

HMBC) NMR experiments are conducted to determine the complete chemical structure.[1][3]

[5]

Visualization of the Isolation Workflow
The following diagram illustrates the general workflow for the isolation of

demethoxymatteucinol from its natural sources.
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Caption: General workflow for the isolation of demethoxymatteucinol.
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This technical guide serves as a foundational resource for researchers and professionals in the

field of natural product chemistry and drug development, providing essential information on the

procurement and isolation of demethoxymatteucinol for further investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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